2-(4-Methylbutyloxy)acetaldehyde diethylacetal

• Molecular Formula: C11H24O3
• Molecular Weight: 204.31 g/mol
• IUPAC Name: 1-(2,2-diethoxyethoxy)pentane
• InChI: InChI=1S/C11H24O3/c1-4-7-8-9-12-10-11(13-5-2)14-6-3/h11H,4-10H2,1-3H3
• InChI Key: DODVQERVNDKHHU-UHFFFAOYSA-N
• Canonical SMILES: CCCCCOCC(OCC)OCC

Description

2-(4-Methylbutyloxy)acetaldehyde diethylacetal is a useful research compound. Its molecular formula is C11H24O3 and its molecular weight is 204.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

35 g of (S)-2-pentanol was dissolved in tetrahydrofuran, and 16 g of 60% sodium hydride was added thereto. After stirring for 30 minutes, 80 g of bromoacetaldehyde diethylacetal was added thereto, and the mixture was refluxed for 6 hours. After the reaction solution were concentrated and water and ether was added thereto, the mixture was shaken for mixing. The organic layer was collected and was dried with magnesium sulfate to remove the solvent off. Purification was carried out by column chromatography to obtain 2-(4-methylbutyloxy)acetaldehyde diethylacetal (54).